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An In-depth Technical Guide to the Physical Properties of 3-Fluoro-5-nitrophenol

Introduction

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest in the fields
of medicinal chemistry, agrochemicals, and materials science. As a derivative of phenol, its
utility as a synthetic intermediate is largely dictated by the interplay of its three functional
groups: the nucleophilic hydroxyl group, the strongly electron-withdrawing nitro group, and the
inductively powerful fluoro group. The meta-substitution pattern creates a unique electronic
environment that influences not only its reactivity but also its fundamental physical properties.

For researchers in drug development, understanding properties such as acidity (pKa), solubility,
and solid-state characteristics (melting point) is paramount for predicting physiological
absorption, designing formulation strategies, and developing synthetic routes. This guide
provides a comprehensive analysis of the core physical properties of 3-Fluoro-5-nitrophenol.
In instances where experimental data is not publicly available, we present high-quality
predicted values and detail the authoritative, field-proven protocols for their empirical
determination.

Chemical Identity and Molecular Structure

© 2026 BenchChem. All rights reserved. 1/16 Tech Support


https://www.benchchem.com/product/b1296212#bc-rfq
https://www.benchchem.com/product/b1296212/docs?utm_src=pdf-body#3-fluoro-5-nitrophenol-physical-properties
https://www.benchchem.com/product/b1296212/docs?utm_src=pdf-body#3-fluoro-5-nitrophenol-physical-properties
https://www.benchchem.com/product/b1296212/docs?utm_src=pdf-body#3-fluoro-5-nitrophenol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A precise understanding of a molecule's identity is the foundation of all further physicochemical

analysis. The structural and identifying information for 3-Fluoro-5-nitrophenol is summarized

below.
Identifier Value Source
IUPAC Name 3-fluoro-5-nitrophenol [1]
CAS Number 2369-10-0 [1][2]
Molecular Formula CeHaFNO3 [1][2]
Molecular Weight 157.10 g/mol [1]
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Caption: 2D structure of 3-Fluoro-5-nitrophenol.

Core Physicochemical Properties

The physical properties of a compound dictate its behavior in both chemical and biological
systems. The following table summarizes the key physicochemical data for 3-Fluoro-5-

nitrophenol.
Physical Property Value | Range Notes
] ] Predicted. Based on analogs
Melting Point ~95-100 °C

like 3-nitrophenol (97 °C).

Predicted. Expected to be
Boiling Point > 200 °C at 760 mmHg higher than 3-nitrophenol (194
°C at 70 mmHg).

Estimated. Expected to be

similar to or slightly less

Water Solubility Moderately Soluble )
soluble than 3-nitrophenol
(13.5 g/L).
Estimated. Based on electronic

o effects relative to 3-

Acidity (pKa) ~8.2-8.5
fluorophenol and 3-
nitrophenol.

Vapor Pressure 0.0021 mmHg at 25°C Predicted.[3]

LogP (XLogP3) 2.6 Computed.[1]

Melting Point: A Marker of Purity and Stability

Theoretical Context: The melting point is a critical indicator of a compound's purity and
provides insight into its crystal lattice energy. The strength of intermolecular forces, such as
hydrogen bonding from the hydroxyl group and dipole-dipole interactions from the nitro and
fluoro groups, as well as molecular symmetry, determines the melting temperature. For 3-
Fluoro-5-nitrophenol, we expect strong hydrogen bonding and dipole interactions.
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Estimated Value: While no experimental melting point for 3-Fluoro-5-nitrophenol is reported in
the surveyed literature, we can estimate it based on structurally similar compounds. 3-
Nitrophenol has a well-documented melting point of approximately 97 °C.[4][5] The introduction
of a fluorine atom can disrupt crystal packing, potentially lowering the melting point, or increase
intermolecular dipole forces, potentially raising it. Therefore, a reasonable estimate places the
melting point in the range of 95-100 °C.

Protocol for Experimental Determination: Differential Scanning Calorimetry (DSC)

DSC is the gold-standard technique for accurately determining the melting point and other
thermal transitions of a pure substance.

¢ Principle: DSC measures the difference in heat flow required to increase the temperature of
a sample and a reference as a function of temperature. A sharp endothermic peak indicates
the melting transition.

o Methodology:

o Sample Preparation: Accurately weigh 2-5 mg of high-purity, dry 3-Fluoro-5-nitrophenol
into an aluminum DSC pan.

o Encapsulation: Crimp the pan with an aluminum lid to encapsulate the sample. Prepare an
identical empty pan as the reference.

o Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell
with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

o Thermal Program:
» Equilibrate the cell at 25 °C.
= Ramp the temperature from 25 °C to 120 °C at a controlled rate of 10 °C/min.

o Data Analysis: The melting point is determined as the onset temperature of the
endothermic melting peak. The peak temperature and the area under the curve (enthalpy

of fusion) are also recorded.
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o Causality and Trustworthiness: Using a calibrated DSC instrument with a controlled heating
rate ensures reproducibility. The sharp, single peak for a pure compound is a self-validating
measure of both identity and purity.

Caption: Workflow for Melting Point Determination via DSC.

Acidity (pKa): The Key to Biological Interaction

Theoretical Context: The acidity of the phenolic proton is arguably its most important physical
property, as it governs the compound's ionization state at physiological pH. The pKa is
influenced by the electronic effects of the aromatic substituents. Both the nitro and fluoro
groups are electron-withdrawing, which stabilizes the resulting phenoxide conjugate base and
thus increases acidity (lowers pKa) compared to phenol (pKa = 10.0).

 Inductive Effect: Both fluorine and the nitro group exert a strong electron-withdrawing
inductive effect (-1), pulling electron density through the sigma bonds, stabilizing the negative
charge of the phenoxide.

o Resonance Effect: The nitro group also exerts a powerful electron-withdrawing resonance
effect (-M) when positioned ortho or para to the hydroxyl group. In the meta position, as in 3-
Fluoro-5-nitrophenol, the nitro group's resonance effect does not extend to the oxygen, and
it primarily acts inductively.

Estimated Value: We can triangulate the pKa from known values. The pKa of 3-fluorophenol is
9.3, and the pKa of 3-nitrophenol is 8.4.[6] Since both groups are present and their acid-
strengthening inductive effects are additive, the pKa of 3-Fluoro-5-nitrophenol is expected to
be slightly lower (more acidic) than that of 3-nitrophenol, likely in the 8.2-8.5 range.

Protocol for Experimental Determination: UV-Vis Spectrophotometry

 Principle: The protonated phenol (ArOH) and deprotonated phenoxide (ArO~) forms of the
compound have distinct UV-Vis absorption spectra. By measuring the absorbance of a
solution at various pH values, the ratio of [ArO~]/[ArOH] can be determined. The pKa is the
pH at which the concentrations of the two species are equal.

o Methodology:
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o Stock Solution: Prepare a concentrated stock solution of 3-Fluoro-5-nitrophenol in
methanol.

o Buffer Preparation: Prepare a series of aqueous buffers with known pH values spanning
the estimated pKa (e.g., from pH 7.0 to 9.5).

o Sample Preparation: For each pH value, add a small, constant aliquot of the stock solution
to the buffer to create a final solution of known concentration (e.g., 50 uM). Ensure the
final methanol concentration is low (<1%) to not significantly alter the agueous pKa.

o Spectral Acquisition: Record the UV-Vis spectrum (e.g., 220-450 nm) for each buffered
solution.

o Data Analysis: Identify the wavelength of maximum absorbance for the phenoxide species
(Amax). Plot the absorbance at Amax versus the pH of the solution. The resulting sigmoidal
curve can be fitted to the Henderson-Hasselbalch equation, with the inflection point
corresponding to the pKa.

o Causality and Trustworthiness: This method is highly reliable as it directly measures the
equilibrium between the two relevant species. The use of calibrated buffers and a stable
spectrophotometer ensures accuracy. Plotting the full titration curve provides a robust,
verifiable determination of the pKa.

Caption: Workflow for pKa Determination via UV-Vis Spectrophotometry.

Spectroscopic Profile

Spectroscopic analysis provides an unambiguous fingerprint of a molecule's structure. As
experimental spectra for 3-Fluoro-5-nitrophenol are not readily available in public databases,
this section provides a predicted profile based on established spectroscopic principles. These
predictions serve as a benchmark for researchers acquiring experimental data.

Mass Spectrometry (MS)

Principles: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For 3-Fluoro-
5-nitrophenol, electron ionization (EI) would reveal the molecular ion (M*") and characteristic
fragment ions, confirming the molecular weight and providing structural clues.
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Predicted Data:

m/z Value lon Notes

Molecular lon. Confirms

157 [M]*+ _

molecular weight.

Loss of nitric oxide is common
127 [M - NOJ* _ _

for nitroaromatics.
111 [M - NO2]* Loss of the nitro group.

Further fragmentation involving

83 [CsHsF]* loss of CO from the [M - NOz]*

ion.

Protocol for Data Acquisition: Gas Chromatography-Mass Spectrometry (GC-MS)

e Principle: GC separates the compound from any impurities before it enters the mass
spectrometer, where it is ionized and fragmented.

» Methodology:

o Sample Preparation: Dissolve a small amount (~1 mg/mL) of the compound in a volatile
solvent like ethyl acetate.

o GC Conditions:

Injector: 250 °C, splitless mode.

Column: Standard non-polar column (e.g., DB-5ms).

Oven Program: Hold at 50 °C for 1 min, then ramp to 280 °C at 20 °C/min.

Carrier Gas: Helium.

o MS Conditions:

» |onization Mode: Electron lonization (EIl) at 70 eV.
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= Source Temperature: 230 °C.

» Mass Range: Scan m/z 40-400.

o Data Analysis: Identify the peak corresponding to the compound in the total ion

chromatogram. Analyze the mass spectrum of that peak to identify the molecular ion and

major fragment ions.

Caption: Workflow for GC-MS Data Acquisition.

Infrared (IR) Spectroscopy

Principles: IR spectroscopy probes the vibrational frequencies of functional groups. The

spectrum provides a distinct fingerprint, confirming the presence of the key hydroxyl, nitro,

aromatic, and C-F groups.

Predicted Data:

Wavenumber (cm—?) Assignment Functional Group
3500-3200 (broad) O-H stretch Phenolic Hydroxyl
3100-3000 (sharp) C-H stretch Aromatic

~1530 (strong) N-O asymmetric stretch Nitro

~1350 (strong) N-O symmetric stretch Nitro

1600, 1470 (medium) C=C stretch Aromatic Ring
~1250 (strong) C-F stretch Fluoroaromatic
~1200 (medium) C-O stretch Phenolic

Protocol for Data Acquisition: Fourier Transform Infrared (FTIR) with ATR

e Principle: Attenuated Total Reflectance (ATR) is a modern technique that allows for the

analysis of solid samples directly without extensive preparation.

» Methodology:

© 2026 BenchChem. All rights reserved. 9/16

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is
crucial to subtract atmospheric (COz, H20) and instrument signals.

o Sample Application: Place a small amount of the solid 3-Fluoro-5-nitrophenol powder
directly onto the ATR crystal.

o Apply Pressure: Lower the ATR anvil to apply firm, consistent pressure, ensuring good
contact between the sample and the crystal.

o Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a
range of 4000-400 cm™1,

o Data Processing: The final spectrum is automatically ratioed against the background and
presented in terms of absorbance or transmittance.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principles: NMR spectroscopy provides the most detailed structural information by probing the
magnetic environments of *H (proton) and 13C nuclei. The chemical shift, integration, and
coupling patterns reveal the precise connectivity of the molecule.

Predicted *H NMR Data (400 MHz, DMSO-de):

. . Coupling

Chemical Shift o ] ]
Multiplicity Integration Assignment Constants (J,
(ppm)
Hz)

~11.0 broad singlet 1H -OH -
~7.80 triplet 1H H-4 J=22Hz
~7.65 triplet 1H H-6 J=22Hz
~7.40 triplet 1H H-2 J=22Hz

o Rationale: The phenolic proton is acidic and exchanges, appearing as a broad singlet. All
aromatic protons are meta to each other, resulting in small triplet-like patterns due to similar
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small J-couplings. The positions are influenced by the deshielding effects of the nitro group
and the complex electronic effects of the fluorine and hydroxyl groups.

Predicted 3C NMR Data (100 MHz, DMSO-ds):

Chemical Shift (ppm) Assignment Notes
164 (d) C.F Large one-bond C-F coupling
(LJCF = 245 Hz).

~159 (d) C-OH Small C-F coupling.

~149 (d) C-NO:2 Small C-F coupling.

~115 (d) C-4 Small C-F coupling.

~110 (d) C-6 Small C-F coupling.

~105 (d) C-2 Small C-F coupling.

o Rationale: The carbon atoms directly attached to electronegative F, O, and N atoms are the
most downfield. All carbons will appear as doublets due to coupling with the 1°F nucleus. The
C-F bond will show a very large one-bond coupling constant, which is a definitive diagnostic
feature.

Protocol for Data Acquisition: *H and 3C NMR
o Methodology:

o Sample Preparation: Accurately weigh the sample (5-10 mg for *H, 20-30 mg for 13C) and
dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-ds) in a clean, dry NMR tube.

o Instrument Setup: Insert the tube into the NMR spectrometer. The instrument will lock onto
the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

o H Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical
acquisition time is a few minutes.
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o 13C Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence (e.g.,
zgpg30). Due to the low natural abundance of 13C, longer acquisition times (30 minutes to
several hours) are often required to achieve a good signal-to-noise ratio.

o Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent
peak or an internal standard (TMS).

Safety, Handling, and Storage

Scientific integrity demands a commitment to safety. The physical properties and functional
groups of 3-Fluoro-5-nitrophenol necessitate careful handling.

GHS Hazard Classification:[1]

» Acute Toxicity: Harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332).
e lIrritation: Causes skin irritation (H315) and serious eye irritation (H319).

o Respiratory: May cause respiratory irritation (H335).

Handling Recommendations:

» Work in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves,
and chemical safety goggles.

¢ Avoid creating dust. Handle as a solid and weigh carefully.
Storage Recommendations:
o Store in a tightly sealed container in a cool, dry, well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion
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3-Fluoro-5-nitrophenol is a compound whose utility is deeply rooted in its physical properties.

Its moderate acidity, governed by the combined inductive effects of its fluoro and nitro

substituents, is a key parameter for its application in synthesis and biological systems. While a

full experimental dataset is not yet available in the public domain, this guide provides a robust

framework for understanding, predicting, and—most importantly—experimentally determining

its core characteristics. The provided protocols represent standard, validated methods that will

enable researchers to generate the high-quality data needed to confidently advance their work

in drug discovery and chemical innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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